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Compound of Interest

Compound Name: Galegine

Cat. No.: B1196923 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides comprehensive guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for

Galegine, a toxic guanidine derivative. While a specific Safety Data Sheet (SDS) for Galegine
is not readily available, its structural similarity to guanidine hydrochloride allows for the

extrapolation of safety data and handling protocols. Guanidine and its derivatives are known to

be significant irritants to the eyes, skin, and lungs.[1]

Chemical and Physical Properties of Galegine and
Related Compounds
Understanding the properties of Galegine is the first step in safe handling. The following table

summarizes key data for Galegine and the closely related Guanidine Hydrochloride.
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Property Galegine Guanidine Hydrochloride

CAS Number 543-83-9[2][3] 50-01-1[4]

Molecular Formula C₆H₁₃N₃[2][3] CH₅N₃·HCl[4]

Molecular Weight 127.19 g/mol [2][3] 95.53 g/mol

Appearance Hygroscopic, bitter crystals Off-white powder solid[4]

Melting Point 60-65°C[3] 179 - 186 °C[4]

Solubility
Freely soluble in water and

alcohol
Soluble in water

Hazard Identification and Toxicity
Galegine is a toxic compound.[1] Based on data for Guanidine Hydrochloride, Galegine
should be considered harmful if swallowed or inhaled, and a cause of serious eye and skin

irritation.[4][5]
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Hazard Classification Precautionary Statement

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

P270: Do not eat, drink or

smoke when using this

product. P301 + P312 + P330:

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[5]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area. P304 +

P340 + P312: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER/doctor if you feel

unwell.[5]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302 +

P352: IF ON SKIN: Wash with

plenty of soap and water. P332

+ P313: If skin irritation occurs:

Get medical advice/attention.

[5]

Serious Eye Damage/Irritation Category 2 (Causes serious

eye irritation)

P280: Wear eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:
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Get medical advice/attention.

[5]

Aquatic Hazard Harmful to aquatic life
P273: Avoid release to the

environment.[5]

LD50 (Oral, Rat): 773.6 mg/kg (for Guanidine Hydrochloride)[5]

Operational Plan for Handling Galegine
A systematic approach to handling Galegine is crucial to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle Galegine in a well-ventilated area. The use of a chemical fume

hood is strongly recommended to minimize inhalation of dust particles.[4]

Enclosed Systems: For larger quantities or procedures with a higher risk of aerosolization,

use of a glove box or other enclosed system is advised.[1]

Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety

shower are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Galegine.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and dust.[7][8]

Hand Protection

Chemical-resistant nitrile or

neoprene gloves. Double

gloving is recommended.[1][7]

[9]

To prevent skin contact.

Inspect gloves for any signs of

degradation or puncture before

use.

Body Protection

A lab coat with long sleeves

and tight-fitting cuffs. A

chemical-resistant apron

should be worn over the lab

coat.

To protect skin and clothing

from contamination.[9]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling Galegine

powder outside of a fume hood

or when there is a potential for

dust generation.

To prevent inhalation of

harmful dust particles.

Handling and Storage
Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Galegine in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[4]

Weighing and Dispensing: Conduct all weighing and dispensing of Galegine powder within a

chemical fume hood or other ventilated enclosure to control dust.

Hygiene: Wash hands thoroughly with soap and water after handling Galegine, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.[6][10]

Disposal Plan
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Proper disposal of Galegine and contaminated materials is essential to protect the

environment and comply with regulations.

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with Galegine, including used PPE

(gloves, disposable lab coats), weighing papers, and contaminated labware, in a designated,

leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Galegine in a separate, sealed, and clearly

labeled hazardous waste container. Do not pour Galegine solutions down the drain.

Sharps: Any sharps (needles, razor blades) contaminated with Galegine must be disposed

of in a designated sharps container for hazardous waste.

Labeling and Storage of Waste
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Galegine," and a description of the contents.

Store waste containers in a designated, secure secondary containment area away from

general laboratory traffic until they are collected for disposal.

Disposal Method
All Galegine waste must be disposed of through a licensed hazardous waste disposal

company. Follow your institution's specific procedures for arranging waste pickup.

Experimental Protocol: Sample Preparation for In
Vitro Studies
This protocol provides a general procedure for preparing a stock solution of Galegine for use in

cell culture experiments.

Materials:

Galegine powder
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Sterile, deionized water or appropriate buffer (e.g., PBS)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Procedure:

Preparation: Perform all steps in a chemical fume hood. Don all required PPE.

Weighing: Carefully weigh the desired amount of Galegine powder using an analytical

balance.

Dissolving: Transfer the weighed Galegine to a sterile microcentrifuge tube. Add the

appropriate volume of sterile, deionized water or buffer to achieve the desired stock

concentration.

Mixing: Vortex the solution until the Galegine is completely dissolved.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.

Storage: Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or as recommended for the specific experimental application.

Labeling: Clearly label all tubes with the chemical name, concentration, date of preparation,

and your initials.

Visual Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate key workflows for handling

Galegine safely.
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Safe Handling Workflow for Galegine

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh and Dispense Galegine

Prepare Solution

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Waste in Labeled Containers

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Galegine from preparation to cleanup.
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Galegine Spill Response Plan

Immediate Actions

Cleanup Procedure

Follow-Up

Spill Occurs

Alert Personnel in the Area

Evacuate Immediate Area (if necessary)

Assess the Spill Size and Risk

Don Appropriate Spill Response PPE

Contain the Spill with Absorbent Material

Carefully Collect Contaminated Material

Place in a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Report the Spill to EH&S

Review Handling Procedures

Click to download full resolution via product page

Caption: Step-by-step response plan for a Galegine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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